Cas no 92992-85-3 (2-Bromo-3,5-dimethylpyridine)

2-Bromo-3,5-dimethylpyridine structure
2-Bromo-3,5-dimethylpyridine structure
Product Name:2-Bromo-3,5-dimethylpyridine
CAS No:92992-85-3
MF:C7H8BrN
MW:186.049120903015
MDL:MFCD00234308
CID:830432
PubChem ID:11137833
Update Time:2024-10-26

2-Bromo-3,5-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-3,5-dimethylpyridine
    • 2-bromanyl-3,5-dimethyl-pyridine
    • 2-Bromo-3,5-lutidine
    • 3,5-Dimethyl-2-bromopyridine
    • Pyridine, 2-bromo-3,5-dimethyl-
    • PubChem16831
    • JHGGKVFEGBEWQR-UHFFFAOYSA-N
    • AB05204
    • TRA0084049
    • LS20029
    • BC004156
    • SY018892
    • AB0028013
    • ST24040070
    • W9941
    • A84441
    • 2-Bromo-3,5-dimethylpyridine (ACI)
    • EN300-206188
    • J-400245
    • AKOS016001365
    • AC-907/25004664
    • MFCD00234308
    • AC-25803
    • SS-4547
    • AC1542
    • CS-W021597
    • 92992-85-3
    • DTXSID90456557
    • SCHEMBL2489172
    • DB-079449
    • MDL： MFCD00234308
    • Inchi： 1S/C7H8BrN/c1-5-3-6(2)7(8)9-4-5/h3-4H,1-2H3
    • InChI Key： JHGGKVFEGBEWQR-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=CC(C)=CN=1

Computed Properties

  • Exact Mass: 184.98400
  • Monoisotopic Mass: 184.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.415
  • Boiling Point: 242 ºC
  • Flash Point: 100 ºC
  • PSA: 12.89000
  • LogP: 2.46090

2-Bromo-3,5-dimethylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-3,5-dimethylpyridine Pricemore >>

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2-Bromo-3,5-dimethylpyridine Production Method

Production Method 1

591-22-0 591-22-0
92992-85-3 92992-85-3
Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Diethyl ether ;  -10 °C
1.2 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ;  10 min, 0 °C
1.3 Solvents: Diethyl ether ;  10 min, -78 °C; 15 min, -78 °C
1.4 Reagents: Bromine ;  -78 °C; -78 °C → rt
1.5 Reagents: Water Solvents: Water
Reference
Complex-Induced Proximity Effect in the Regioselective Lithiation of Pyridine Derivatives
Dhau, Jaspreet S.; Singh, Amritpal; Kasetti, Yoganjaneyulu; Bharatam, P. V., European Journal of Organic Chemistry, 2012, 2012(9), 1746-1752

Production Method 2

591-22-0 591-22-0
92992-85-3 92992-85-3
Reaction Conditions
1.1 Reagents: 2-(Dimethylamino)ethanol ,  Butyllithium Solvents: Hexane
1.2 Solvents: Hexane
Reference
Ring selective lithiation of 3,5-lutidine. A new route to heterocyclic building blocks
Gros, Philippe; Viney, Cedric; Fort, Yves, Synlett, 2002, (4), 628-630

Production Method 3

41995-30-6 41995-30-6
92992-85-3 92992-85-3
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Bromine ,  Hydrogen bromide Solvents: Water
Reference
Novel palladium catalzed phosphination using triarylphosphines: Synthesis of atropisometric P,N ligands and their application in asymmetric hydroboration
Kwong, Fuk Yee, 2000, , ,

Production Method 4

591-22-0 591-22-0
92992-85-3 92992-85-3
Reaction Conditions
1.1 Reagents: 2-(Dimethylamino)ethanol ,  Butyllithium Solvents: Hexane ;  15 min, 0 °C; 0 °C; 1 h, 0 °C
1.2 Reagents: Carbon tetrabromide Solvents: Hexane ;  -78 °C; 0.5 h, -78 °C
Reference
Preparation of imidazopyridylmethyl substituted piperidine derivatives useful as therapeutic orexin antagonists
, World Intellectual Property Organization, , ,

Production Method 5

591-22-0 591-22-0
92992-85-3 92992-85-3
117846-58-9 117846-58-9
Reaction Conditions
1.1 Reagents: Sulfur trioxide ,  Sulfuric acid ,  Bromine
Reference
The bromination of lutidines
Dunn, Allan D.; Guillermic, Sandrine, Zeitschrift fuer Chemie, 1988, 28(2), 59-60

2-Bromo-3,5-dimethylpyridine Raw materials

2-Bromo-3,5-dimethylpyridine Preparation Products

2-Bromo-3,5-dimethylpyridine Related Literature

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